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Compound of Interest

Compound Name: SARS-CoV-2 Mpro-IN-35

Cat. No.: B15568737 Get Quote

Disclaimer: This document provides a general framework for the safe handling and disposal of

the research chemical SARS-CoV-2 Mpro-IN-35. Specific disposal procedures are not publicly

available for this compound. Researchers must always consult the Safety Data Sheet (SDS)

provided by the manufacturer and adhere to their institution's Environmental Health and Safety

(EHS) guidelines. The following procedures are based on best practices for the management of

potentially hazardous laboratory chemicals.

Immediate Safety and Handling
Before beginning any work with SARS-CoV-2 Mpro-IN-35, it is imperative to understand its

potential hazards. As a small molecule inhibitor used in research, it should be handled with

care to minimize exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: If handling the compound as a powder or creating aerosols, work

within a certified chemical fume hood to prevent inhalation.
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Quantitative Data Summary
The specific quantitative data for SARS-CoV-2 Mpro-IN-35 must be obtained from the

manufacturer-provided Safety Data Sheet (SDS). Use the table below to summarize critical

information from the SDS for quick reference.

Parameter
Information from SDS (To
be completed by user)

Source Document

Physical State SDS Section 9

Hazard Classification
(e.g., Toxic, Flammable,

Corrosive)
SDS Section 2

LD50 (Oral, Rat) SDS Section 11

Storage Temperature SDS Section 7

Specific Incompatibilities SDS Section 10

Flash Point SDS Section 9

Required PPE SDS Section 8

Step-by-Step Disposal Protocol
The proper disposal of SARS-CoV-2 Mpro-IN-35 is a critical aspect of laboratory safety and

environmental responsibility. Adherence to the following step-by-step protocol is essential.

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Unless the SDS explicitly states otherwise, treat SARS-CoV-2
Mpro-IN-35 and any materials contaminated with it as hazardous chemical waste.[1][2][3]

Segregate Waste Streams: Properly segregate all waste containing the inhibitor. Do not mix

this waste with other incompatible waste streams.[4][5][6]

Solid Waste: Collect unused or expired solid compounds and any contaminated

disposable materials (e.g., pipette tips, vials, gloves, bench paper) in a designated, leak-

proof hazardous waste container.[7]
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Liquid Waste: Collect solutions containing the inhibitor in a separate, compatible, and leak-

proof liquid hazardous waste container. Do not dispose of solutions down the drain.[4][8]

Sharps Waste: Needles, scalpels, or other contaminated sharps must be placed in a

designated sharps container.[3][9]

Step 2: Waste Container Management
Select Appropriate Containers: Use containers that are chemically compatible with the

waste. Ensure containers are in good condition and have secure, tight-fitting lids.[1][4][7]

Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name(s) of the contents (i.e., "SARS-CoV-2 Mpro-IN-35" and any

solvents), the approximate concentration or percentage of each component, and the date

when waste was first added (accumulation start date).[3][7]

Keep Containers Closed: Waste containers must remain sealed except when adding waste.

[4][5][8]

Step 3: On-Site Accumulation
Designate a Satellite Accumulation Area (SAA): Store waste containers in a designated SAA

within the laboratory, at or near the point of generation. This area should be under the control

of the laboratory personnel.[4][10]

Use Secondary Containment: Place liquid waste containers in a secondary container (such

as a plastic tub) to contain any potential leaks or spills.[4][5]

Adhere to Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste

or 1 quart of acutely hazardous waste (P-listed) in an SAA.[7][10] Once a container is full, it

must be dated and prepared for pickup.[4][8]

Step 4: Decontamination Procedures
Equipment Decontamination: Surfaces and non-disposable equipment that have come into

contact with SARS-CoV-2 Mpro-IN-35 must be decontaminated.[11][12]
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The most common method is to wipe down surfaces with soap and water.[11] For highly

toxic chemicals, a solvent that the material is soluble in should be used for the initial

cleaning.[11]

All cleaning materials (e.g., towels, wipes) used for decontamination must be disposed of

as solid hazardous waste.[11]

Empty Container Disposal:

A container that held a hazardous chemical is considered "empty" only when all contents

have been removed by standard practices.[13]

For containers of highly toxic chemicals, the first three rinses must be collected and

disposed of as hazardous waste.[5] For other hazardous chemicals, the first rinse must be

collected as hazardous waste.[5][13]

After proper rinsing, deface or remove the original label before disposing of the container

as non-hazardous trash or recycling, in accordance with institutional policy.[5][8]

Step 5: Final Disposal and Waste Pickup
Arrange for Pickup: Once a waste container is full or has reached its accumulation time limit,

arrange for its disposal through your institution's EHS department.[7][8]

Complete Hazardous Waste Manifest: Your EHS department will handle the completion of

the Uniform Hazardous Waste Manifest, a tracking document required by the Environmental

Protection Agency (EPA).[14][15] This document tracks the waste from your laboratory to its

final disposal facility.[15] Be prepared to provide accurate information about the waste's

composition and quantity.[16][17]

Never Use Improper Disposal Methods:

Do Not dispose of SARS-CoV-2 Mpro-IN-35 in the regular trash.[1]

Do Not discharge to the sewer via sink drains.[8]

Do Not allow the chemical to evaporate in a fume hood as a method of disposal.[8]
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Mandatory Visualizations
The diagrams below illustrate key workflows for the safe management and disposal of SARS-
CoV-2 Mpro-IN-35.
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Caption: Logical workflow for the safe disposal of SARS-CoV-2 Mpro-IN-35.
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Caption: Decision process for decontaminating empty chemical containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for SARS-
CoV-2 Mpro-IN-35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568737#sars-cov-2-mpro-in-35-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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